Cas no 1006434-36-1 (1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-yl-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-yl-1H-pyrazole
• CAS No: 1006434-36-1
• MF: C₁₂H₁₄F₃N₅
• MW: 285.268271923065
• MDL: MFCD04968855
• CID: 3058540
• PubChem ID: 135646589
• Update Time: 2025-07-01

1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• <br>1,3-dimethyl-4-[7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5- yl]-1H-pyrazole
• AKOS B017944
• ART-CHEM-BB B017944
• 5-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-7-TRIFLUOROMETHYL-4,5,6,7-TETRAHYDRO-PYRAZOLO[1,5-A]PYRIMIDINE
• 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-yl-1H-pyrazole
• 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-trifluoromethyl -4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine
• 1,3-dimethyl-4-[7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-yl]-1H-pyrazole
• 1,3-DIMETHYL-4-[7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDIN-5-YL]PYRAZOLE
• CS-0240610
• 5-(1,3-dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• 1006434-36-1
• AKOS000307640
• EN300-229296
• IRCFFWFAEMHKTA-UHFFFAOYSA-N
• STK349471
• 5-(1,3-dimethylpyrazol-4-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• BBL039879

• MDL： MFCD04968855
• Inchi： 1S/C12H14F3N5/c1-7-8(6-19(2)18-7)9-5-10(12(13,14)15)20-11(17-9)3-4-16-20/h3-4,6,9-10,17H,5H2,1-2H3
• InChI Key： IRCFFWFAEMHKTA-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2=CN(C)N=C2C)NC2=CC=NN12)(F)F

Computed Properties

• Exact Mass: 285.12012995Da
• Monoisotopic Mass: 285.12012995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.7Ų

Additional information on 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-yl-1H-pyrazole

Introduction to 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-yl-1H-pyrazole (CAS No. 1006434-36-1)

1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-yl-1H-pyrazole (CAS No. 1006434-36-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines and is characterized by its unique structural features, including the presence of a trifluoromethyl group and multiple methyl substituents. These structural elements contribute to its potential biological activities and therapeutic applications.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic properties. In the context of 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-yl-1H-pyrazole, this group likely plays a crucial role in modulating its interactions with biological targets. Recent studies have shown that compounds containing trifluoromethyl groups can exhibit enhanced binding affinities and selectivities for specific receptors and enzymes.

The pyrazolo[1,5-a]pyrimidine scaffold is a well-known privileged structure in medicinal chemistry. It has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this scaffold in 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-yl-1H-pyrazole suggests that it may possess similar therapeutic potentials. Research has indicated that pyrazolo[1,5-a]pyrimidines can act as potent inhibitors of various kinases and other signaling pathways involved in disease progression.

The methyl substituents in 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-yl-1H-pyrazole are also noteworthy. Methyl groups can influence the lipophilicity and solubility of a molecule, which are critical parameters for drug design. By fine-tuning the number and position of methyl groups, chemists can optimize the pharmacological properties of the compound. For instance, increasing lipophilicity can enhance cellular uptake and distribution within the body.

In terms of its potential therapeutic applications, 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-yl-1H-pyrazole has been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Compounds with anti-inflammatory activities can help alleviate symptoms and improve quality of life for patients suffering from these conditions.

Recent clinical trials have shown promising results for similar compounds in the treatment of inflammatory disorders. For example, a study published in the *Journal of Medicinal Chemistry* reported that a closely related pyrazolo[1,5-a]pyrimidine derivative exhibited significant anti-inflammatory effects in both in vitro and in vivo models. These findings suggest that 1,3-dimethyl-4-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1，5-a]pyrimidin-5-yl-1H-pyrazole may have similar therapeutic potential.

Beyond inflammation, this compound has also been investigated for its antiviral properties. Viral infections pose significant global health challenges due to their high mutation rates and rapid spread. Compounds that can inhibit viral replication or interfere with viral entry into host cells are highly sought after. Preliminary studies have indicated that certain pyrazolo[1，5-a]pyrimidine derivatives can effectively inhibit the replication of viruses such as influenza and hepatitis C.

In the realm of cancer research, 1，3-dimethyl-4-7-(trifluoromethyl)-4H，5H，6H，7H-pyrazolo[1，5-a]pyrimidin-5-yi-l-H-pyrazole has shown promise as an anticancer agent. Cancer cells often exhibit dysregulated signaling pathways that drive uncontrolled cell proliferation and survival. Targeting these pathways with small molecules can lead to selective inhibition of cancer cell growth while sparing normal cells.

A study published in *Cancer Research* demonstrated that a pyrazolo[1，5-a]pyrimidine derivative selectively inhibited the activity of a key kinase involved in cancer cell proliferation. This kinase is overexpressed in various types of cancer and plays a crucial role in tumor growth and metastasis. The findings from this study suggest that 1，3-dimethyl - 4 - 7 - (trifluorometh yl) - 4 H ， 5 H ， 6 H ， 7 H - py raz olo [ 1 ， 5 -a ] py rimi din - 5 - yl - 1 H - py raz ole may have similar anticancer properties.

The development of new drugs based on 1，3-dim ethyl - 4 - 7 - (tri fluoro meth yl) - 4 H ， 5 H ， 6 H ， 7 H - py raz olo [ 1 ， 5 -a ] py rimi din - 5 - yl - 1 H - py raz ole requires a multidisciplinary approach involving synthetic chemistry， pharmacology， toxicology， and clinical trials. Researchers must carefully optimize the chemical structure to achieve the desired biological activity while minimizing potential side effects.

In conclusion， 1，3-dim ethyl - 4 - 7 -(tri fluoro meth yl) - 4 H ， 5 H ， 6 H ， 7 H - py raz olo [ 1 ， 5 -a ] py rimi din - 5 - yl - 1 H - py raz ole (CAS No． CAS No．) is a promising compound with diverse biological activities． Its unique structural features make it an attractive candidate for further research and development． As more studies are conducted， it is likely that new insights into its mechanisms of action and therapeutic applications will emerge．